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Compound of Interest

Compound Name: 2-Ethylcyclopentane-1-thiol

Cat. No.: B15269423 Get Quote

This guide provides an overview of the fundamental molecular properties of 2-
Ethylcyclopentane-1-thiol, a sulfur-containing organic compound. The information presented

is intended for researchers, scientists, and professionals engaged in drug development and

other scientific disciplines where the precise molecular characteristics of chemical compounds

are critical.

Molecular Properties
The core quantitative data for 2-Ethylcyclopentane-1-thiol are summarized in the table below.

This information is essential for a variety of experimental and computational applications,

including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value

Molecular Formula C7H14S

Molecular Weight 130.25 g/mol [1]

Chemical Structure
The molecular structure of 2-Ethylcyclopentane-1-thiol consists of a five-membered

cyclopentane ring substituted with an ethyl group and a thiol (sulfhydryl) group. The precise

arrangement of these functional groups dictates the compound's chemical reactivity and

physical properties.
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Molecular structure of 2-Ethylcyclopentane-1-thiol.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 2-
Ethylcyclopentane-1-thiol can be found in specialized chemical literature and databases.

Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and Infrared (IR) spectroscopy are typically employed to confirm the

structure and purity of the compound. For quantitative analysis, techniques like Gas

Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) coupled with a

suitable detector are often utilized. The specific parameters for these experiments, including

solvent systems, temperature programs, and detection methods, would be tailored to the

specific research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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